Cas no 1361684-76-5 ((2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid)

• Product Name: (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid
• CAS No: 1361684-76-5
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4999999
• Update Time: 2025-11-01

(2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO2/c15-12-3-1-2-11(14(12)16)9-4-8(6-13(18)19)5-10(17)7-9/h1-5,7H,6H2,(H,18,19)
• InChI Key： DMYYHWREYUSKLO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=CC(=CC(CC(=O)O)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3

Additional information on (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid

(2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid and Its Significance in Modern Chemical Biology Research

The compound with the CAS number 1361684-76-5 is a fascinating molecule that has garnered significant attention in the field of chemical biology. This compound, specifically identified as (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid, represents a unique structural motif that has been explored for its potential biological activities. The presence of both chloro and fluoro substituents on the biphenyl ring introduces a high degree of electronic and steric tunability, making it an attractive scaffold for drug discovery and mechanistic studies.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. The biphenyl core is a well-documented pharmacophore in medicinal chemistry, often found in molecules with diverse pharmacological effects. The specific substitution pattern in (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid imparts unique properties that make it a promising candidate for further investigation. The chlorine atoms at the 2' and 3' positions, along with the fluorine atom at the 5' position, create a highly reactive system that can interact with various biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The acetic acid moiety at the 3-position provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives. This flexibility has made (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid a valuable building block in synthetic chemistry, particularly in the development of novel agrochemicals and pharmaceuticals.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom, due to its electronegativity and small size, can significantly influence the pharmacokinetic properties of a molecule. In particular, fluorine substitution has been shown to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. The presence of fluorine at the 5-position of the biphenyl ring in (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid suggests that this compound may exhibit these desirable properties.

The dichloro substitution pattern at the 2' and 3' positions adds another layer of complexity to this molecule. Chlorine atoms are known to be excellent leaving groups in organic synthesis, and their presence can facilitate various transformations such as nucleophilic aromatic substitutions or cross-coupling reactions. This reactivity makes (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid a versatile intermediate for constructing more complex molecular architectures.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit interesting pharmacological effects. For instance, some related biphenyl derivatives have been reported to show anti-inflammatory, antiviral, and anticancer properties. While more research is needed to fully elucidate the biological profile of (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid, these findings are encouraging and warrant further investigation.

The synthesis of this compound also presents an interesting challenge for synthetic chemists. The need to introduce multiple substituents onto the biphenyl ring while maintaining regioselectivity requires careful planning and execution. Advanced synthetic techniques such as cross-coupling reactions, halogenation strategies, and fluorination methods are essential for achieving the desired structure. These synthetic approaches not only contribute to the preparation of this compound but also advance our understanding of organic chemistry principles.

The use of computational methods has also played a significant role in studying (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid. Molecular modeling techniques can provide insights into the interactions between this compound and its potential biological targets. By predicting binding affinities and understanding molecular recognition processes, researchers can design more effective derivatives with enhanced biological activity. These computational studies complement experimental efforts and provide a more comprehensive understanding of the compound's behavior.

In conclusion, (2',3'-Dichloro-5-fluoro-biphenyl-3-yl)-acetic acid (CAS no. 1361684-76-5) is a promising molecule with significant potential in chemical biology research. Its unique structural features make it an attractive scaffold for drug discovery and synthetic chemistry applications. Further studies are warranted to explore its biological activity and develop novel derivatives with improved therapeutic properties.